Cas no 1804417-16-0 (4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1804417-16-0
• MF: C₉H₅ClF₃NO₃S
• MW: 299.65411067009
• CID: 4789554
• Update Time: 2025-10-31

4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO3S/c1-5-6(4-14)2-3-7(18(10,15)16)8(5)17-9(11,12)13/h2-3H,1H3
• InChI Key： CDCOLUFCXHTQQY-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=C(C)C=1OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 450
• XLogP3: 3.2
• Topological Polar Surface Area: 75.5

Additional information on 4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride

Comprehensive Overview of 4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1804417-16-0)

The chemical compound 4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1804417-16-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a cyano group, methyl substituent, and trifluoromethoxy moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing high-performance materials and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

One of the key reasons for the growing demand for 4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride is its versatility in cross-coupling reactions and catalysis. The sulfonyl chloride group acts as a highly reactive site, enabling efficient functionalization of aromatic systems. This property is particularly relevant in the context of drug discovery, where researchers seek to optimize molecular scaffolds for enhanced efficacy and selectivity. Additionally, the trifluoromethoxy group contributes to improved metabolic stability, a critical factor in the design of next-generation therapeutics.

From an industrial perspective, CAS No. 1804417-16-0 is gaining traction as a building block for advanced agrochemicals and electronic materials. The integration of fluorinated groups into organic frameworks is a hot topic in material science, driven by the need for low-energy consumption and high-durability components. This compound’s ability to introduce both electron-withdrawing and steric effects makes it ideal for tuning the properties of organic semiconductors and liquid crystals, addressing challenges in optoelectronics and display technologies.

Environmental and regulatory considerations also play a role in the adoption of 4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride. As industries shift toward eco-friendly processes, the compound’s potential for atom-efficient transformations and minimal waste generation aligns with circular economy principles. Researchers are exploring its use in flow chemistry and continuous manufacturing, which reduce solvent consumption and energy usage. These innovations resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and cleaner production.

In summary, 4-Cyano-3-methyl-2-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1804417-16-0) represents a cutting-edge tool for modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to functional materials—highlight its importance in addressing contemporary scientific and industrial challenges. As demand for tailor-made chemicals grows, this compound is poised to play a pivotal role in shaping the future of molecular innovation.